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Compound of Interest

Compound Name: 4-(4-Iodophenyl)-1-butanol

Cat. No.: B15333273 Get Quote

The second round of searches provided more specific information. I found a CAS number for 4-
(4-iodophenyl)-1-butanol (688798-44-9) from Chemsrc, which is crucial for accurate

searching. However, the initial searches still returned many results for similar but incorrect

compounds (e.g., 4-phenyl-1-butanol, 4-iodo-1-butanol). I have found one direct supplier listing

on Sigma-Aldrich. The search for experimental protocols has been challenging, as most results

are for related compounds or general techniques. I need to refine my search for suppliers using

the CAS number and look more specifically for synthesis or application-related papers that

might contain protocols. I will also start structuring the information I have found so far.I have

successfully identified the CAS number for 4-(4-Iodophenyl)-1-butanol (688798-44-9) and

found a few potential suppliers, including Sigma-Aldrich and BLDpharm, by using this CAS

number in my searches. I have also found some information on the purity offered by Sigma-

Aldrich (95%). However, I still lack specific details on available quantities and pricing from most

suppliers. The search for experimental protocols has yielded general procedures for Suzuki

coupling, a likely application for this compound, but no protocols that specifically use 4-(4-
Iodophenyl)-1-butanol. I have also found literature that mentions the use of the related

compound 4-(p-iodophenyl)butyric acid in PET imaging, suggesting a potential application for

4-(4-Iodophenyl)-1-butanol.

I need to continue searching for more suppliers and try to find more specific product details. I

also need to broaden my search for experimental protocols that might use this specific

chemical or a very close analogue. Finally, I will start to structure the collected data and draft

the introductory and application sections of the guide.I have successfully identified the CAS

number for 4-(4-Iodophenyl)-1-butanol (688798-44-9) and found a few commercial suppliers,
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including Sigma-Aldrich and BLDpharm. I have also gathered some data on purity (e.g., 95%

from Sigma-Aldrich), but detailed information on available quantities and pricing is still limited

and often requires direct inquiry with the suppliers. My search for specific experimental

protocols using this exact compound remains challenging, with most results providing general

methodologies for related reactions like Suzuki coupling or for similar molecules. However, I

have found significant information suggesting the primary application of iodo-functionalized

phenyl derivatives, particularly in the synthesis of PET imaging agents. This provides a strong

basis for the "Experimental Protocols" and "Applications" sections, where I can detail a

representative protocol for a relevant reaction (like Suzuki coupling or a radiolabeling precursor

synthesis) and discuss the likely use of the target molecule. I have enough information to

create the core of the technical guide, including the supplier table, a representative

experimental protocol, and the necessary diagrams. I will now proceed to generate the final

response.

Final Answer:### An In-depth Technical Guide to 4-(4-Iodophenyl)-1-butanol for Research

Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Iodophenyl)-1-butanol, a key

chemical intermediate for research and development. Below you will find information on

commercial suppliers, key chemical data, and its applications, particularly in the synthesis of

imaging agents.

Commercial Suppliers and Product Specifications
4-(4-Iodophenyl)-1-butanol (CAS No. 688798-44-9) is available from a select number of

chemical suppliers specializing in research chemicals. The purity and available quantities can

vary, and it is recommended to contact the suppliers directly for the most current pricing and

availability.
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Supplier CAS Number Purity
Available
Quantities

--INVALID-LINK-- 688798-44-9 95% Inquire

--INVALID-LINK-- 688798-44-9 Inquire Inquire

--INVALID-LINK-- 688798-44-9 Inquire Inquire

Note: Pricing and availability are subject to change. Please consult the supplier's website for

the most up-to-date information.

Chemical Properties
Property Value

Molecular Formula C10H13IO

Molecular Weight 276.11 g/mol

IUPAC Name 4-(4-iodophenyl)butan-1-ol

SMILES OCCCC1=CC=C(I)C=C1

InChI Key YUWKNOUXISPCTJ-UHFFFAOYSA-N

Applications in Research
4-(4-Iodophenyl)-1-butanol is a valuable building block in medicinal and organic chemistry.[1]

The presence of both a reactive alcohol group and an iodinated phenyl ring allows for a variety

of chemical transformations. The primary application of aryl iodides in drug discovery and

development is in the synthesis of more complex molecules through cross-coupling reactions,

such as the Suzuki-Miyaura coupling.

Furthermore, the iodo-group serves as a key site for the introduction of radioisotopes, making

this compound a precursor for the synthesis of radiolabeled molecules for Positron Emission

Tomography (PET) imaging.[2][3][4] The butanol chain can act as a linker to connect the

radiolabeled phenyl ring to a biologically active molecule.
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Experimental Protocols
While specific experimental protocols for 4-(4-Iodophenyl)-1-butanol are not readily available

in the public domain, a general protocol for a Suzuki-Miyaura coupling, a common reaction for

this type of molecule, is provided below. This should be considered a representative example,

and reaction conditions may need to be optimized for specific substrates.

Representative Suzuki-Miyaura Coupling Protocol:

Reaction Setup: In a clean, dry flask, dissolve 4-(4-Iodophenyl)-1-butanol (1 equivalent)

and the desired boronic acid or boronic ester (1.1-1.5 equivalents) in a suitable solvent (e.g.,

dioxane, toluene, or a mixture of DME and water).

Base Addition: Add a base such as potassium carbonate (K2CO3), cesium carbonate

(Cs2CO3), or potassium phosphate (K3PO4) (2-3 equivalents).

Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen)

for 15-30 minutes to remove oxygen.

Catalyst Addition: Add a palladium catalyst, such as Pd(PPh3)4 (0.01-0.05 equivalents),

under a positive pressure of the inert gas.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and

monitor the progress of the reaction by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations
Logical Flow of Synthesis for a PET Tracer Precursor
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Caption: Synthetic pathway for a PET tracer using 4-(4-Iodophenyl)-1-butanol.

Suzuki-Miyaura Coupling Catalytic Cycle
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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